
5-Phenoxyisobenzofuran-1,3-dione molecular
structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5-Phenoxyisobenzofuran-1,3-

dione

Cat. No.: B1590212 Get Quote

An In-depth Technical Guide to the Molecular Structure of 5-Phenoxyisobenzofuran-1,3-
dione

Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive exploration of 5-Phenoxyisobenzofuran-1,3-
dione, a pivotal chemical intermediate also known as 4-Phenoxyphthalic Anhydride. Designed

for researchers, scientists, and professionals in drug development and materials science, this

document delves into the molecule's structural characteristics, physicochemical properties,

synthesis methodologies, and spectroscopic signature. We will examine the causality behind

established synthetic protocols and contextualize the molecule's significance as a monomer in

high-performance polymers and a precursor in pharmaceutical synthesis.

Introduction and Significance
5-Phenoxyisobenzofuran-1,3-dione (CAS No. 21345-01-7) is an aromatic ether anhydride. Its

structure uniquely combines the reactivity of a cyclic dicarboxylic anhydride with the thermal

and oxidative stability conferred by an aromatic ether linkage.[1][2] This duality makes it a

valuable building block in several advanced chemical fields.
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The anhydride functional group serves as a reactive site for nucleophilic attack, making it an

ideal monomer for polycondensation reactions to produce high-performance polymers like

polyesters and polyimides.[2][3] These polymers are often sought after for their excellent

thermal stability and mechanical properties. Furthermore, this compound is a key intermediate

in the synthesis of more complex molecules, including pharmaceuticals. Notably, it is a

precursor to 5-phenoxyisobenzofuran-1(3H)-one, a key intermediate for the drug Roxadustat,

which is used to treat anemia associated with chronic kidney disease.[4][5]

Molecular Structure and Physicochemical
Properties
Chemical Structure and Isomerism
The formal IUPAC name for this compound is 5-phenoxyisobenzofuran-1,3-dione. It is also

widely referred to by its synonym, 4-phenoxyphthalic anhydride.[6] The structure consists of a

central phthalic anhydride core to which a phenoxy group (-O-Ph) is attached at the 5-position

(or 4-position, depending on the numbering system of the parent phthalic acid).

Diagram: 2D Chemical Structure of 5-
Phenoxyisobenzofuran-1,3-dione

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://patents.google.com/patent/US4960905A/en
https://patents.google.com/patent/US4827000A/en
https://www.researchgate.net/publication/342704941_Synthesis_of_5-phenoxyisobenzofuran-13H-one_as_a_Key_Intermedate_of_the_Drug_Roxadustat
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72512410.htm
https://www.benchchem.com/product/b1590212?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82516192.htm
https://www.benchchem.com/product/b1590212?utm_src=pdf-body
https://www.benchchem.com/product/b1590212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Work-up & Purification

Combine Phenol,
4-Fluorophthalic Anhydride,

& Potassium Fluoride

Add Sulfolane Solvent

Heat with Stirring
(185-205°C, 3h)

Cool to Room Temp

Reaction Complete

Precipitate in Water

Filter Crude Solid

Optional: Dissolve in NaOH,
Filter, Re-precipitate with HCl

Dry Final Product

Pure 5-Phenoxyisobenzofuran-1,3-dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590212#5-phenoxyisobenzofuran-1-3-dione-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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